Pentyl phenyl ether

• CAS No.: 2050-04-6
• Product Name: Pentyl phenyl ether
• Molecular Formula: C11H16O
• Molecular Weight: 164.24 g/mol
• IUPAC Name: pentoxybenzene
• Standard InChI: InChI=1S/C11H16O/c1-2-3-7-10-12-11-8-5-4-6-9-11/h4-6,8-9H,2-3,7,10H2,1H3
• Standard InChIKey: HPUOAJPGWQQRNT-UHFFFAOYSA-N
• SMILES: CCCCCOC1=CC=CC=C1
• Canonical SMILES: CCCCCOC1=CC=CC=C1
• Appearance: Solid powder
• Boiling Point: 200.0 °C
• Description: Pentyl phenyl ether inhibits ionotropic gamma-aminobutyric acid receptors.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Pentyl phenyl ether; AI3-00441;AI3 00441; AI300441
• Reference: 1: Yang Z, Nie Y, Yang G, Zu Y, Fu Y, Zhou L. Synergistic effects in the designs of neuraminidase ligands: analysis from docking and molecular dynamics studies. J Theor Biol. 2010 Dec 7;267(3):363-74. doi: 10.1016/j.jtbi.2010.08.029. Epub 2010 Sep 8. PubMed PMID: 20831875.; 2: Cinacchi G. Atomistic molecular dynamics simulation of benzene as a solute in a columnar discotic liquid crystal. J Phys Chem B. 2005 Apr 28;109(16):8125-31. PubMed PMID: 16851950.; 3: Neder K, Marton LJ, Liu LF, Frydman B. Reaction of beta-lapachone and related naphthoquinones with 2-mercaptoethanol: a biomimetic model of topoisomerase II poisoning by quinones. Cell Mol Biol (Noisy-le-grand). 1998 May;44(3):465-74. PubMed PMID: 9620443.; 4: Nosálová V, Mai MP, Babulová A, Bauer V. Antiulcer activity of pentacaine and some of its derivatives: effect on experimentally induced gastric and duodenal lesions and on gastric acid secretion in rats. Methods Find Exp Clin Pharmacol. 1995 Jul-Aug;17(6):377-82. PubMed PMID: 8642898.; 5: Nosálová V, Juránek I, Babulová A. Effect of trapencaine and some of its derivatives on gastric wall mucus in stressed rats. Pharmazie. 1995 Jun;50(6):424-5. PubMed PMID: 7651982.
• PubChem Compound: 16298
• Last Modified: Nov 11 2021